Cas no 42753-75-3 (5-Amino-2-hydroxybenzoic Acid Methyl Ester)

5-Amino-2-hydroxybenzoic Acid Methyl Ester Properties

Names and Identifiers

• Methyl 5-amino-2-hydroxybenzoate
• Methyl 5-Aminosalicylate
• 5-Amino-2-hydroxybenzoic Acid Methyl Ester
• Benzoic acid,5-amino-2-hydroxy-, methyl ester
• C8H9NO3
• AS-10367
• FT-0679202
• AM86964
• Benzoic acid, 5-amino-2-hydroxy-, methyl ester
• BB 0258044
• A872826
• BRN 2803211
• 5-aminosalicylic acid methyl ester
• methyl-5-aminosalicylate
• MFCD01317557
• SCHEMBL267165
• 5-amino-2-hydroxy-benzoic acid methyl ester
• Salicylic acid, 5-amino-, methyl ester
• Methyl 5-aminosalicylate, 97%
• METHYL5-AMINOSALICYLATE
• 3-14-00-01457 (Beilstein Handbook Reference)
• methyl 2-hydroxy-5-aminobenzoate
• DTXSID10195416
• Methyl m-aminosalicylate
• SY060717
• CS-0043810
• 5-Amino-2-hydroxybenzoic acid methyl ester; 5-Amino-2-hydroxybenzoic acid methyl ester; Methyl 2-hydroxy-5-aminobenzoate; Methyl 5-amino-2-hydroxybenzoate; Methyl 5-aminosalicylate; Methyl m-aminosalicylate
• 42753-75-3
• 3-amino-6-hydroxy-benzoic-acid-methyl ester
• EN300-868984
• AB-131/42300689
• Mesalazine Methyl Ester
• AKOS009265415
• MXUHMQZOATZRIK-UHFFFAOYSA-N
• Methyl 5-aminosalicylate
• DB-070335
• Benzoic acid, 5-amino-2-hydroxy-, methyl ester (9CI)
• STK503783
• DTXCID20117907
• 5-Amino-2-hydroxybenzoic acid methyl ester
• +Expand

• MDL： MFCD01317557
• InChIKey： MXUHMQZOATZRIK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO3/c1-12-8(11)6-4-5(9)2-3-7(6)10/h2-4,10H,9H2,1H3
• SMILES： COC(=O)C1=C(C=CC(=C1)N)O

Computed Properties

• Exact Mass: 167.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.058243
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 72.6

Experimental Properties

• LogP: 1.34220
• PSA: 72.55000
• Refractive Index: 1.605
• Boiling Point: 319.2℃ at 760 mmHg
• Melting Point: 95-99 °C (lit.)
• Flash Point: 146.8°C
• Color/Form: solid
• Solubility: Not available
• Density: 1.305

5-Amino-2-hydroxybenzoic Acid Methyl Ester Security Information

• Symbol: GHS07
• RTECS：VO1683100
• WGK Germany：2
• Safety Instruction： S26
• Risk Phrases：R22; R36/37/38; R43
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Risk Phrases： 22-36/37/38-43
• Signal Word：Warning
• HazardClass：IRRITANT

5-Amino-2-hydroxybenzoic Acid Methyl Ester Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%